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Compound of Interest

Compound Name: 3-Iodo-4-methylpyridine

Cat. No.: B110743 Get Quote

FOR IMMEDIATE IMPLEMENTATION: This document provides critical safety and logistical

protocols for all personnel handling 3-Iodo-4-methylpyridine. Adherence to these guidelines is

mandatory to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Summary
3-Iodo-4-methylpyridine is a hazardous chemical that requires careful handling. It is a

flammable liquid and vapor, harmful if swallowed or inhaled, and toxic in contact with skin. It

can cause serious skin and eye irritation, as well as respiratory irritation. All operations

involving this compound must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[1]

Hazard Summary Table:
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Hazard Statement GHS Classification

Flammable liquid and vapour Flammable liquids, Category 3

Harmful if swallowed or if inhaled
Acute toxicity (Oral), Category 4; Acute toxicity

(Inhalation), Category 4

Toxic in contact with skin Acute toxicity (Dermal), Category 3

Causes skin irritation Skin irritation, Category 2

Causes serious eye irritation Eye irritation, Category 2A

May cause respiratory irritation
Specific target organ toxicity - single exposure,

Category 3 (Respiratory system)

Data sourced from the Sigma-Aldrich Safety Data Sheet for 3-Iodo-4-methylpyridine.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for all tasks involving 3-
Iodo-4-methylpyridine. The following table summarizes the recommended PPE.

PPE Requirements Table:
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Butyl

rubber)

Fully-buttoned

lab coat

Required when

vapors/aerosols

are generated.

Use a NIOSH-

approved

respirator.

Solution

Preparation

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Butyl

rubber)

Fully-buttoned

lab coat

Work within a

certified chemical

fume hood.

Conducting

Reactions

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Butyl

rubber)

Flame retardant

antistatic

protective

clothing

Work within a

certified chemical

fume hood.

Handling Spills

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Butyl

rubber)

Flame retardant

antistatic

protective

clothing

NIOSH-approved

respirator with

appropriate

cartridges.[2]

Waste Disposal
Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Butyl

rubber)

Fully-buttoned

lab coat

Handle in a well-

ventilated area,

preferably within

a chemical fume

hood.[3]

Note on Gloves: Always check the manufacturer's glove compatibility chart for the specific

chemical being handled. Nitrile gloves may not be recommended for prolonged contact with

pyridine derivatives.[4]

Operational and Disposal Plans
3.1. Handling and Storage:
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Engineering Controls: Always handle 3-Iodo-4-methylpyridine in a well-ventilated area,

preferably within a certified chemical fume hood.[1] Use explosion-proof electrical,

ventilating, and lighting equipment.[5]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and hot surfaces.[5] No smoking.

Use only non-sparking tools.[5]

Take precautionary measures against static discharge.[5]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from heat and sources of ignition.

Store locked up.

Incompatible materials include strong acids, alkaline substances, and oxidizing agents.[5]

3.2. Spill Management:

Small Spills:

Evacuate non-essential personnel.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).[1]
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Collect the absorbed material into a sealed, compatible waste container.[1]

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Immediately evacuate the area and secure it.

Contact your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

3.3. Disposal Plan:

Waste Collection: All waste containing 3-Iodo-4-methylpyridine must be collected in a

designated, properly labeled, and sealed hazardous waste container.[4]

Disposal Route: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5] Do not dispose of down the drain or

with general waste.

Experimental Workflow Diagram
The following diagram outlines the essential steps for the safe handling of 3-Iodo-4-
methylpyridine from preparation to disposal.
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Safe Handling Workflow for 3-Iodo-4-methylpyridine
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Caption: Safe Handling Workflow for 3-Iodo-4-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]

2. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

3. benchchem.com [benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b110743?utm_src=pdf-body-img
https://www.benchchem.com/product/b110743?utm_src=pdf-body
https://www.benchchem.com/product/b110743?utm_src=pdf-custom-synthesis
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Pyridin_4_ol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for D-Iodo-4-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110743#personal-protective-equipment-for-handling-
3-iodo-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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